Cas no 5452-07-3 (Butanoic acid,3-methyl-, 3-phenylpropyl ester)

• Product name: Butanoic acid,3-methyl-, 3-phenylpropyl ester
• CAS No: 5452-07-3
• MF: C₁₄H₂₀O₂
• MW: 220.3074
• CID: 370396

Butanoic acid,3-methyl-, 3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-, 3-phenylpropyl ester
• 3-PHENYL PROPYL-ISO-VALERATE
• 3-phenylpropyl 2-methylbutyrate
• 3-Phenylpropyl isopentanoate
• 3-Phenylpropyl isovalerate
• 3-Phenylpropyl isovalerianate
• Hydrocinnamyl isovalerate

• Inchi： InChI=1S/C14H20O2/c1-12(2)11-14(15)16-10-6-9-13-7-4-3-5-8-13/h3-5,7-8,12H,6,9-11H2,1-2H3
• InChI Key： LBNFCOMOXOWXCD-UHFFFAOYSA-N
• SMILES： CC(C)CC(=O)OCCCc1ccccc1

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.98 g/mL at 25 °C(lit.)
• Boiling Point: 285 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.484(lit.)
• PSA: 26.30000
• LogP: 3.59860
• FEMA: 2899 | 3-PHENYLPROPYL ISOVALERATE

Butanoic acid,3-methyl-, 3-phenylpropyl ester Security Information

• WGK Germany：3

Butanoic acid,3-methyl-, 3-phenylpropyl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters